Cas no 1896176-32-1 (4-chloro-2-(1-hydroxy-2-methylpropan-2-yl)phenol)

• Product Name: 4-chloro-2-(1-hydroxy-2-methylpropan-2-yl)phenol
• CAS No: 1896176-32-1
• MF: C₁₀H₁₃ClO₂
• MW: 200.662022352219
• CID: 6054152
• PubChem ID: 117289682
• Update Time: 2025-06-25

4-chloro-2-(1-hydroxy-2-methylpropan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(1-hydroxy-2-methylpropan-2-yl)phenol
• EN300-2004038
• 1896176-32-1

• Inchi： 1S/C10H13ClO2/c1-10(2,6-12)8-5-7(11)3-4-9(8)13/h3-5,12-13H,6H2,1-2H3
• InChI Key： OGGWDABODIWVKD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(C)(C)CO)O

Computed Properties

• Exact Mass: 200.0604073g/mol
• Monoisotopic Mass: 200.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-chloro-2-(1-hydroxy-2-methylpropan-2-yl)phenol

Introduction to 4-chloro-2-(1-hydroxy-2-methylpropan-2-yl)phenol (CAS No. 1896176-32-1) and Its Emerging Applications in Chemical Biology

The compound 4-chloro-2-(1-hydroxy-2-methylpropan-2-yl)phenol, identified by the chemical identifier CAS No. 1896176-32-1, represents a significant advancement in the realm of specialized organic chemistry. This molecule, characterized by its unique structural motifs, has garnered considerable attention due to its versatile applications in pharmaceutical research, agrochemical formulations, and material science. The presence of both a chloro substituent and a hydroxyl group attached to a phenolic backbone introduces a rich array of reactivity, making it a valuable scaffold for further functionalization and derivatization.

Recent studies have highlighted the potential of 4-chloro-2-(1-hydroxy-2-methylpropan-2-yl)phenol as a key intermediate in the synthesis of bioactive molecules. Its structural features, including the chloro group at the para position relative to the hydroxyl moiety, facilitate nucleophilic aromatic substitution reactions, enabling the introduction of diverse functional groups. This property has been exploited in the development of novel antimicrobial agents, where modifications to the phenolic core have demonstrated enhanced efficacy against resistant bacterial strains.

In addition to its role in medicinal chemistry, 4-chloro-2-(1-hydroxy-2-methylpropan-2-yl)phenol has shown promise in environmental chemistry. The compound’s ability to undergo photochemical transformations under controlled conditions has been investigated for its potential use in degradation processes for persistent organic pollutants. Researchers have observed that upon exposure to ultraviolet light, the molecule undergoes cleavage reactions that yield smaller, more easily biodegradable fragments. This finding aligns with the growing demand for sustainable chemical solutions that minimize environmental impact.

The agrochemical sector has also benefited from the exploration of 4-chloro-2-(1-hydroxy-2-methylpropan-2-yl)phenol. Its incorporation into pesticide formulations has led to the discovery of compounds with improved selectivity and reduced toxicity to non-target organisms. Field trials have demonstrated that derivatives of this molecule exhibit strong herbicidal activity while maintaining a favorable safety profile. Such developments are crucial in addressing the challenges posed by herbicide-resistant weeds and ensuring sustainable agricultural practices.

From a synthetic chemistry perspective, 4-chloro-2-(1-hydroxy-2-methylpropan-2-yl)phenol serves as an excellent building block for constructing more complex heterocyclic systems. The combination of electronic and steric effects arising from its substituents allows for precise control over reaction outcomes, enabling chemists to design molecules with tailored properties. This flexibility has been leveraged in the preparation of novel ligands for metal-catalyzed reactions, where the phenolic and chloro functionalities act as coordinating sites.

The material science applications of 4-chloro-2-(1-hydroxy-2-methylpropan-2-yl)phenol are equally compelling. Researchers have explored its use as a precursor for advanced polymers with enhanced thermal stability and mechanical strength. By incorporating this compound into polymer backbones, scientists have developed materials capable of withstanding extreme conditions, making them suitable for high-performance applications such as aerospace components and electronic devices.

As our understanding of molecular interactions continues to evolve, so does the potential of 4-chloro-2-(1-hydroxy-2-methylpropan-2-yl)phenol. Emerging research suggests that this compound may play a role in next-generation therapeutics, particularly in targeting diseases associated with aberrant protein-protein interactions. Preliminary studies indicate that certain derivatives exhibit inhibitory effects on key enzymes implicated in inflammatory pathways, offering hope for new treatments in areas such as oncology and immunology.

The synthesis and characterization of 4-chloro-2-(1-hydroxy-2-methylpropan-2-yl)phenol continue to be refined through interdisciplinary collaboration between organic chemists, biochemists, and engineers. Advances in computational modeling have allowed researchers to predict molecular behavior with unprecedented accuracy, guiding experimental efforts toward higher yields and greater efficiency. These collective efforts underscore the importance of fundamental research in driving innovation across multiple scientific disciplines.

In conclusion, 4-chloro-2-(1-hydroxy-2-methylpropan-2-yl)phenol (CAS No. 1896176–32–1) stands as a testament to the power of targeted molecular design in addressing contemporary scientific challenges. Its broad utility spans pharmaceuticals, agriculture, environmental remediation, and materials science, demonstrating its significance as a versatile chemical entity. As research progresses, we can anticipate further discoveries that will expand its applications and solidify its role as a cornerstone in modern chemical biology.